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Compound of Interest

Compound Name: Binapacryl

Cat. No.: B1667083 Get Quote

For Immediate Release

This guide provides a comprehensive comparison of the degradation of the fungicide and

acaricide Binapacryl in different soil types. The information is intended for researchers,

scientists, and professionals in drug development and environmental science to understand the

persistence and metabolic fate of this compound in the terrestrial environment. While specific

comparative studies on Binapacryl are limited, this guide synthesizes available data on its

primary metabolite, Dinoseb, to infer its environmental behavior.

Executive Summary
Binapacryl's environmental persistence is largely dictated by its transformation to 2-sec-butyl-

4,6-dinitrophenol (Dinoseb). The subsequent degradation of Dinoseb is influenced by soil

properties, with notable differences observed between soil types. This guide presents a

summary of degradation half-lives, detailed experimental protocols for assessing pesticide fate

in soil, and visual representations of the degradation pathway and experimental workflow.

Data Presentation: Degradation Half-Life of
Binapacryl's Primary Metabolite (Dinoseb)
Due to the limited availability of direct comparative studies on Binapacryl, the following table

summarizes the degradation half-life (DT50) of its major and more persistent metabolite,
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Dinoseb, in different soil types. The degradation of Binapacryl to Dinoseb is generally

considered to be a rapid process.

Soil Type
Half-Life (DT50) of
Dinoseb (Days)

Key Influencing
Factors

Reference(s)

Sandy Loam ~100

Low organic matter,

potentially lower

microbial activity

[1]

Silt-Loam
Faster than loamy-

sand

Higher bacterial

numbers
[2]

General Soil 5 - 31
Microbial breakdown,

photodegradation
[1]

Note: The half-life of pesticides can vary significantly based on environmental conditions such

as temperature, moisture, pH, and microbial population.[3][4]

Experimental Protocols
The following is a detailed methodology for a key experiment to determine the aerobic and

anaerobic transformation of Binapacryl in soil, based on the OECD Guideline for the Testing of

Chemicals, Section 3, Test No. 307.

Title: Aerobic and Anaerobic Transformation of [¹⁴C]-
Binapacryl in Soil
1. Objective: To determine the rate and route of degradation of Binapacryl in two different soil

types (e.g., sandy loam and clay) under aerobic and, if necessary, anaerobic conditions.

2. Materials and Methods:

Test Substance: [¹⁴C]-Binapacryl, radiolabeled on the phenyl ring.

Soil Types:

Sandy Loam: Characterized by low organic matter and clay content.
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Clay: Characterized by high clay and organic matter content.

Soils should be freshly collected and sieved (<2 mm). Key physicochemical properties

(pH, organic carbon content, texture, microbial biomass) should be determined.

Apparatus:

Incubation vessels (e.g., biometer flasks) that allow for the trapping of volatile compounds

and ¹⁴CO₂.

Incubator with controlled temperature and humidity.

Analytical instrumentation: High-Performance Liquid Chromatography (HPLC) with a

radioactivity detector, Liquid Scintillation Counter (LSC), Gas Chromatography-Mass

Spectrometry (GC-MS) for metabolite identification.

Procedure:

Soil Treatment: A solution of [¹⁴C]-Binapacryl is applied to the soil samples at a

concentration relevant to its agricultural use.

Incubation:

Aerobic: The treated soil samples are incubated in the dark at a constant temperature

(e.g., 20°C) and moisture content (e.g., 40-60% of maximum water holding capacity). A

continuous stream of CO₂-free, humidified air is passed through the incubation vessels.

Anaerobic: If Binapacryl is expected to persist in anaerobic environments, an

anaerobic study is conducted. After an initial aerobic phase, the soil is flooded with

nitrogen to create anaerobic conditions.

Sampling: Duplicate samples are taken at increasing time intervals (e.g., 0, 1, 3, 7, 14, 30,

60, 90, and 120 days).

Extraction: Soil samples are extracted with appropriate solvents (e.g., acetonitrile,

methanol) to recover Binapacryl and its transformation products.

Analysis:
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The extracts are analyzed by HPLC to quantify Binapacryl and its metabolites.

The amount of evolved ¹⁴CO₂ is determined by LSC of the trapping solutions.

Non-extractable residues are quantified by combusting the soil samples and measuring

the resulting ¹⁴CO₂.

Metabolites are identified using techniques such as GC-MS.

Data Analysis: The degradation kinetics of Binapacryl and the formation and decline of

major metabolites are determined. The half-life (DT50) and the time to 90% degradation

(DT90) are calculated.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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